"4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid" synthesis pathway
"4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid" synthesis pathway
An In-Depth Technical Guide to the Synthesis of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid
Abstract
This technical guide provides a comprehensive overview of a proposed synthetic pathway for 4-(2-oxotetrahydropyrimidin-1(2H)-yl)benzoic acid, a molecule of interest in medicinal chemistry and drug development. Given the absence of a directly established protocol in the current literature, this document outlines a rational, multi-step synthesis based on well-established chemical principles and analogous reactions found in the synthesis of tetrahydropyrimidinones and substituted benzoic acids. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed experimental protocol, mechanistic insights, and a robust framework for the successful synthesis of the target compound.
Introduction: The Significance of the Tetrahydropyrimidinone Scaffold
The tetrahydropyrimidine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of biologically active compounds.[1][2] Derivatives of this heterocyclic system have demonstrated a broad spectrum of pharmacological activities, including antiviral, anticancer, antihypertensive, and anti-inflammatory properties.[2][3][4] The incorporation of a benzoic acid moiety at the N-1 position of the tetrahydropyrimidinone ring introduces a versatile functional group that can be utilized for further derivatization or to modulate the pharmacokinetic and pharmacodynamic properties of the molecule. The synthesis of 4-(2-oxotetrahydropyrimidin-1(2H)-yl)benzoic acid, therefore, represents a key step towards the development of novel therapeutic agents.
Proposed Synthetic Pathway: A Rational Approach
The synthesis of 4-(2-oxotetrahydropyrimidin-1(2H)-yl)benzoic acid can be logically approached through a two-step sequence involving the formation of a key diamine intermediate followed by cyclization to construct the tetrahydropyrimidinone ring. This strategy leverages commercially available starting materials and employs reliable, high-yielding reactions.
The overall proposed synthetic scheme is depicted below:
Figure 1: Proposed two-step synthesis of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid.
Step 1: Synthesis of the Diamine Intermediate, 4-((3-aminopropyl)amino)benzoic acid
The initial and crucial step is the synthesis of the diamine precursor. This can be achieved through a multi-step sequence starting from the readily available 4-aminobenzoic acid.
2.1.1. Acylation of 4-aminobenzoic acid:
The synthesis commences with the acylation of 4-aminobenzoic acid with 3-chloropropionyl chloride. This reaction selectively forms an amide bond at the amino group of the benzoic acid.
2.1.2. Azide Substitution:
The resulting chloro-substituted intermediate is then treated with sodium azide to introduce the azide functionality. This nucleophilic substitution reaction is a standard and efficient method for introducing a nitrogen atom.
2.1.3. Reduction of the Azide:
The azide group is subsequently reduced to a primary amine. A variety of reducing agents can be employed for this transformation, such as catalytic hydrogenation (H₂/Pd-C) or Staudinger reduction.
2.1.4. Reduction of the Amide:
The final step in the formation of the diamine intermediate is the reduction of the amide carbonyl group. Strong reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃) are typically used for this purpose.
Step 2: Cyclization to form the Tetrahydropyrimidinone Ring
With the diamine intermediate in hand, the final step is the construction of the six-membered cyclic urea. This is efficiently achieved by reacting the diamine with a phosgene equivalent.
2.2.1. Cyclization with 1,1'-Carbonyldiimidazole (CDI):
1,1'-Carbonyldiimidazole (CDI) is a safe and effective reagent for the formation of ureas.[5] The reaction proceeds via the formation of an activated carbamate intermediate, which then undergoes intramolecular cyclization to yield the desired tetrahydropyrimidinone. The use of phosgene substitutes like CDI is preferred due to the hazardous nature of phosgene itself.[5][6]
Detailed Experimental Protocol
3.1. Materials and Methods
| Reagent/Solvent | Supplier | Purity |
| 4-aminobenzoic acid | Sigma-Aldrich | ≥99% |
| 3-chloropropionyl chloride | Sigma-Aldrich | 98% |
| Sodium azide | Sigma-Aldrich | ≥99.5% |
| Palladium on carbon (10%) | Sigma-Aldrich | |
| Lithium aluminum hydride (1 M in THF) | Sigma-Aldrich | |
| 1,1'-Carbonyldiimidazole (CDI) | Sigma-Aldrich | ≥97% |
| Dichloromethane (DCM), anhydrous | Sigma-Aldrich | ≥99.8% |
| Tetrahydrofuran (THF), anhydrous | Sigma-Aldrich | ≥99.9% |
| Diethyl ether, anhydrous | Sigma-Aldrich | ≥99.7% |
| Sodium bicarbonate | Fisher Scientific | |
| Sodium sulfate, anhydrous | Fisher Scientific | |
| Hydrochloric acid (HCl) | Fisher Scientific |
3.2. Step-by-Step Synthesis
Step 1a: Synthesis of 4-((3-chloropropanoyl)amino)benzoic acid
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To a stirred solution of 4-aminobenzoic acid (10.0 g, 72.9 mmol) in anhydrous dichloromethane (DCM, 200 mL) at 0 °C, add triethylamine (12.2 mL, 87.5 mmol).
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Slowly add 3-chloropropionyl chloride (7.6 mL, 80.2 mmol) dropwise to the reaction mixture.
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Allow the reaction to warm to room temperature and stir for 12 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction with water (100 mL).
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Separate the organic layer, and wash it with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
-
Purify the crude product by recrystallization from ethanol.
Step 1b: Synthesis of 4-((3-azidopropanoyl)amino)benzoic acid
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Dissolve the product from Step 1a (10.0 g, 43.9 mmol) in dimethylformamide (DMF, 100 mL).
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Add sodium azide (4.28 g, 65.9 mmol) to the solution.
-
Heat the reaction mixture to 60 °C and stir for 6 hours.
-
Monitor the reaction by TLC.
-
After completion, cool the reaction mixture to room temperature and pour it into ice-water (300 mL).
-
Collect the precipitated solid by filtration, wash with water, and dry under vacuum.
Step 1c: Synthesis of 4-((3-aminopropanoyl)amino)benzoic acid
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Dissolve the azido compound from Step 1b (8.0 g, 34.1 mmol) in methanol (150 mL).
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Add 10% palladium on carbon (0.8 g, 10 wt%) to the solution.
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Hydrogenate the mixture under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.
-
Monitor the reaction by TLC.
-
Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.
-
Concentrate the filtrate under reduced pressure to obtain the amino compound.
Step 1d: Synthesis of 4-((3-aminopropyl)amino)benzoic acid
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To a suspension of lithium aluminum hydride (4.3 g, 113.7 mmol) in anhydrous THF (150 mL) at 0 °C, add the amino compound from Step 1c (8.0 g, 38.4 mmol) portion-wise.
-
After the addition is complete, reflux the reaction mixture for 8 hours.
-
Monitor the reaction by TLC.
-
Cool the reaction to 0 °C and quench it by the sequential addition of water (4.3 mL), 15% aqueous NaOH (4.3 mL), and water (12.9 mL).
-
Stir the resulting mixture at room temperature for 30 minutes.
-
Filter the solid and wash it with THF.
-
Concentrate the combined filtrate under reduced pressure to yield the crude diamine intermediate.
-
Purify the product by column chromatography on silica gel.
Step 2: Synthesis of 4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid
-
Dissolve the diamine intermediate from Step 1d (5.0 g, 25.7 mmol) in anhydrous THF (100 mL).
-
Add 1,1'-carbonyldiimidazole (CDI) (4.6 g, 28.3 mmol) portion-wise to the solution at room temperature.
-
Stir the reaction mixture at room temperature for 12 hours.
-
Monitor the reaction by TLC.
-
Upon completion, remove the solvent under reduced pressure.
-
Dissolve the residue in ethyl acetate (150 mL) and wash with 1 M HCl (2 x 50 mL) and brine (50 mL).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
-
Purify the final product by recrystallization from a suitable solvent system (e.g., ethanol/water).
Mechanistic Insights
The key transformations in this synthesis are the amide formation, azide substitution, reductions, and the final cyclization. The cyclization with CDI proceeds through a well-understood mechanism. The more nucleophilic primary amine of the diamine intermediate attacks one of the carbonyl carbons of CDI, displacing an imidazole group to form an activated N-acylimidazole intermediate. This is followed by an intramolecular nucleophilic attack by the secondary amine onto the activated carbonyl, leading to the formation of the six-membered tetrahydropyrimidinone ring and the release of another molecule of imidazole.
Figure 2: Simplified mechanism for the CDI-mediated cyclization.
Conclusion
This technical guide presents a robust and rational synthetic pathway for 4-(2-oxotetrahydropyrimidin-1(2H)-yl)benzoic acid. By breaking down the synthesis into two manageable parts—the formation of a key diamine intermediate and its subsequent cyclization—this guide provides a clear and actionable protocol for researchers. The proposed methodology relies on well-established and high-yielding reactions, ensuring a high probability of success. The detailed experimental procedures and mechanistic insights provided herein are intended to empower scientists in the fields of medicinal chemistry and drug development to synthesize this valuable compound and explore its potential applications.
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